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Compound of Interest

Compound Name:
(Bromomethyl)triphenylphosphoni

um bromide

Cat. No.: B085707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (bromomethyl)triphenylphosphonium
bromide, a versatile reagent in organic synthesis. It covers its chemical and physical

properties, key applications in research and industry, and a detailed experimental protocol for

its synthesis. This document is intended to serve as a practical resource for professionals in the

fields of chemistry and drug development.

Core Properties
(Bromomethyl)triphenylphosphonium bromide is a quaternary phosphonium salt that is

widely utilized as a precursor for the generation of phosphonium ylides, which are crucial

intermediates in various chemical transformations, most notably the Wittig reaction.[1][2]

The key quantitative and physical properties of (bromomethyl)triphenylphosphonium
bromide are summarized in the table below for easy reference.
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Property Value Citations

Molecular Weight 436.12 g/mol [1][3][4][5]

Molecular Formula C₁₉H₁₇Br₂P [1][4][6]

CAS Number 1034-49-7 [1][4][5]

Melting Point 234 - 236 °C [1][5][6]

Appearance White to pale yellow powder [1]

Purity ≥ 96% (GC) [1]

InChI Key
YFTMLUSIDVFTKU-

UHFFFAOYSA-M
[3][5]

Applications in Research and Drug Development
(Bromomethyl)triphenylphosphonium bromide is a valuable reagent with a broad range of

applications, primarily centered around its role in carbon-carbon bond formation.[1]

Wittig Reaction: Its most prominent application is as a precursor to a phosphonium ylide for

the Wittig reaction, a fundamental method for synthesizing alkenes from aldehydes and

ketones. This reaction is pivotal in the synthesis of complex organic molecules, including

active pharmaceutical ingredients (APIs) and fine chemicals.[2][7]

Pharmaceutical and Agrochemical Synthesis: The compound serves as a key reagent in the

synthesis of various organophosphorus compounds that are integral to the development of

new pharmaceuticals and agrochemicals.[1] It has been used as a reactant in the synthesis

of vitamin D analogs with anticancer activity and monohalovinylated pyrethroids with

insecticidal properties.[8]

Material Science: It is explored in material science for the creation of advanced materials

such as conductive polymers and sensors.[1] It is also used for the synthesis of diferrocenyl

molecular wires.[8]

Bioconjugation and Labeling: The reagent is employed in bioconjugation techniques to link

biomolecules to other molecules or surfaces, which is beneficial for drug delivery systems
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and diagnostic applications.[1] It can also be utilized in the fluorescent labeling of proteins

and nucleic acids.[1]

Catalysis: It is used in the development of phosphonium-based catalysts. Its ability to

stabilize reactive intermediates can enhance the efficiency of various catalytic processes.[1]

Experimental Protocol: Synthesis of
(Bromomethyl)triphenylphosphonium bromide
This section details a common laboratory procedure for the synthesis of

(bromomethyl)triphenylphosphonium bromide.

Objective: To synthesize (bromomethyl)triphenylphosphonium bromide from

triphenylphosphine and dibromomethane.

Materials:

Triphenylphosphine (215.0 g, 0.82 mol)

Dibromomethane (115 mL, 1.64 mol)

Toluene (600 mL)

Nitrogen gas supply

Reflux apparatus

Filtration equipment

Procedure:[3]

Set up a reflux apparatus under a nitrogen atmosphere.

In a suitable reaction flask, dissolve 215.0 grams (0.82 moles) of triphenylphosphine and 115

mL (1.64 moles) of dibromomethane in 600 mL of toluene.

Heat the stirred solution to reflux and maintain this temperature for approximately eight

hours.
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After the initial reflux period, a solid precipitate will have formed. Collect this solid by

filtration.

Take the filtrate and heat it to reflux for an additional eight hours.

Cool the reaction mixture, which will result in the formation of more solid. Collect this

additional solid by filtration.

Combine the solids collected from both filtration steps. The combined product is

(bromomethyl)triphenylphosphonium bromide. The total yield is approximately 280

grams.

Visualization of a Key Application: The Wittig
Reaction
The following diagram illustrates the general workflow of the Wittig reaction, a primary

application of (bromomethyl)triphenylphosphonium bromide. The process begins with the

deprotonation of the phosphonium salt to form the ylide, which then reacts with a carbonyl

compound to yield an alkene.

Step 1: Ylide Formation

Step 2: Reaction with Carbonyl

Step 3: Product Formation

(Bromomethyl)triphenyl-
phosphonium bromide
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Click to download full resolution via product page

Caption: Workflow of the Wittig reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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